Cas no 125971-94-0 ((4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester)

• Product Name: (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• CAS No: 125971-94-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD03093958
• CID: 63798
• PubChem ID: 2734287
• Update Time: 2025-10-28

(4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4R,6R)-6-Cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• ATS-8
• (4r,6r)-tert-butyl-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• tert-butyl (4r,3r)-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• (4R,6R)-t-Butyl-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• (4R,3R)-tert-Butyl-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• Ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-imidazole-5-carboxylate
• ATS-8(for Atorvastatin)
• Atorvastatin Calcium Intermediate ATS-8
• (4R,Cis)-1,1-Dimethylethyl-6-Cyanomethyl-2,2-Dimethyl-1,3-Dioxane-4-Acetate
• (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester
• (4R-CIS)-1,1-DIMETHYLETHYL-6-CYANOMETHYL-2,2-DIMETHYL-1,3-DIOXANE-4-ACETATE(ATS-8)
• Atorvastatin ATS-8
• tert-Butyl 2-((4R,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• (4R,6R)-6-Cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetic Acid tert-Butyl Ester
• (4R-cis)-1,1-Dimethylethyl-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• tert-Butyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxolane-4-acetate
• (4R,6R)-tert-Butyl-6
• Atorvastatin Impurity 7
• (4R,6R)-Tert-Butyl-6-Cyanometh
• Atorvastatin intermediatesAts-8
• TERT-BUTYL[(4R,6R)-6-CYANOMETHYL-1,3-DIOXAN-4-YL]ACETATE
• Tetr-butyl[(4R,6R)-6-cyanomethyl-1,3-dioxan-4-yl]acetate
• Ats-8:(4R,Cis)-1,1-Dimethylethyl-Cyanomethyl-2,2-Dimethyl
• Intermediateofatorvastatinecalcium(CAS#134523-03-8)
• (4R-CIS)-1,1-DIMETHYLETHYL-6-CYANOMETHYL-2,2-DIMETHYL-1,3-DIOXANE-4-ACETATE (ATS-8)
• TERT-BUTYL[(4R,6R)-6-CYANOMETHYL-2,2-DIMETHYL-1,3-DIOXAN-4-YL]ACETATE
• (4R cis) 1,1-dimethylethyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxane4-acetate
• tert-Butyl [(4R,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• tert-butyl 2-[(4R,6R)-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• MFCD03093958
• (6R-Cyanomethyl-2,2-dimethyl-(1,3)dioxan-4R-yl)acetic acid tert-butyl ester
• CS-0128262
• ((4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-[1,3]dioxan-4-yl)acetic acid tert-butyl ester
• UW4BC1SFB0
• AC7715
• AKOS015836105
• 125971-94-0
• 1,1-Dimethylethyl 2-[(4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• AS-13571
• NS00121092
• (+/-)-cis-1,1-dimethyl-ethyl 6-(cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetate
• tert-Butyl (4R,6R)-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate, 97%
• DTXSID60370195
• (4R-cis)-1,1 dimethylethyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• AC-6849
• (4R-cis)-1,1-dimethylethyl 6-cyanomethyl-2,2-dimethyl1,3-dioxane-4-acetate
• (4r-cis)-1,1-dimethylethyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• (4R-cis)-1,1-dimethyethyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• DPNRMEJBKMQHMC-GHMZBOCLSA-N
• SCHEMBL1261056
• 1,3-Dioxane-4-acetic acid, 6-(cyanomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (4R,6R)-
• AM90282
• ((4R,6R)-6-Cyanomethyl-2,2-dimethyl-[1,3]dioxan-4-yl)-acetic acid tert-butyl ester
• (4R-cis)-1,1-dimethylethyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4 -acetate
• (4R cis) 1,1-dimethylethyl 6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• (4r-cis)-1, 1-dimethylethyl-6-cyanomethyl-2,2-dimethyl-1,3-dioxane-4-acetate
• I10007
• UNII-UW4BC1SFB0
• 1357600-18-0
• B3642
• tert-Butyl (3R,5R)-6-cyano-3,5-o-iso-propylidene-3,5-dihydroxyhexanoate
• tert-Butyl 2-(cis-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
• (+/-)-cis-1,1-dimethylethyl 6-(cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetate
• Q-102783
• AKOS015900124
• tert-Butyl2-(cis-6-(cyanomethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate

• MDL： MFCD03093958
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(16)9-11-8-10(6-7-15)17-14(4,5)18-11/h10-11H,6,8-9H2,1-5H3/t10-,11-/m1/s1
• InChI Key： DPNRMEJBKMQHMC-GHMZBOCLSA-N
• SMILES： O1C(C)(C)O[C@H](CC#N)C[C@@H]1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.16300
• Monoisotopic Mass: 269.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.016
• Melting Point: 65-69 °C (lit.)
• Boiling Point: 364.1℃ at 760 mmHg
• Flash Point: 159.2℃
• Refractive Index: 1.439
• Solubility: Soluble in chloroform
• PSA: 68.55000
• LogP: 2.54208
• Optical Activity: [α]20/D −1.0°, c = 1 in chloroform

(4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Sealed in dry,2-8°C(BD5737)

Related Categories

• Other Chemical Reagents

Additional information on (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester

Comprehensive Guide to (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester (CAS No. 125971-94-0)

The (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester (CAS No. 125971-94-0) is a specialized chiral compound widely recognized in pharmaceutical synthesis and fine chemical applications. This ester derivative plays a critical role as an intermediate in the production of high-value therapeutics, particularly statins, which are pivotal in managing cholesterol levels. Its unique dioxane ring structure and cyanomethyl functional group make it a versatile building block for asymmetric synthesis.

In recent years, the demand for chiral intermediates like (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester has surged due to advancements in precision medicine and green chemistry. Researchers and manufacturers frequently search for high-purity CAS 125971-94-0 to ensure optimal yields in enantioselective reactions. This compound’s stability under mild conditions and compatibility with various catalysts align with the industry’s shift toward sustainable and efficient synthetic routes.

The tert-butyl ester moiety in (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester enhances its solubility in organic solvents, facilitating its use in multi-step synthesis. A trending topic in forums and academic discussions revolves around optimizing its stereoselective preparation to minimize waste—a key concern in pharmaceutical green manufacturing. Analytical techniques such as HPLC and NMR are commonly employed to verify its enantiomeric purity, a critical parameter for regulatory compliance.

Beyond pharmaceuticals, CAS 125971-94-0 finds niche applications in material science, particularly in designing chiral catalysts for polymerizations. Its structural rigidity and functional groups enable the creation of tailored catalysts that improve polymerization efficiency—a hot topic in advanced material research. Startups and academic labs often explore its potential in metal-organic frameworks (MOFs), where its chirality can influence pore design for selective gas adsorption.

From a market perspective, suppliers of (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester emphasize GMP-compliant production to meet the stringent requirements of FDA submissions. FAQs in procurement channels often address its storage conditions (typically 2–8°C under inert gas) and shelf-life stability, reflecting end-users’ need for reliability. The compound’s pricing is influenced by scale-up challenges in maintaining optical purity, a recurring theme in process chemistry forums.

Innovations in continuous flow chemistry have recently spotlighted CAS 125971-94-0 as a model substrate for automated synthesis platforms. Its predictable reactivity and robust intermediates make it ideal for AI-driven reaction optimization—a trending intersection of cheminformatics and lab automation. Researchers also investigate its derivatives for bioconjugation in antibody-drug conjugates (ADCs), a rapidly growing segment in oncology therapeutics.

To summarize, (4R,6R)-6-(Cyanomethyl)-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester (CAS No. 125971-94-0) exemplifies the synergy between chiral technology and industrial applications. Its relevance in drug development, catalysis, and emerging technologies ensures sustained interest, while its synthetic adaptability aligns with global trends toward sustainable chemistry. For detailed specifications or collaboration opportunities, consult certified suppliers with expertise in high-stereochemical-purity compounds.